Cas no 2171827-47-5 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2171827-47-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5896822
• PubChem ID: 165538687
• Update Time: 2025-08-01

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopropane-1-carboxylic acid
• 2171827-47-5
• EN300-1503574

• Inchi： 1S/C25H28N2O5/c1-16(10-11-22(28)27-25(12-13-25)23(29)30)14-26-24(31)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： GRSUEMQBXAPOAC-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid

Introduction to Compound CAS No. 2171827-47-5: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic Acid

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropane-1-carboxylic acid, with CAS registry number 2171827-47-5, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is notable for its unique structural features, which include a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide side chain. These elements collectively contribute to its potential applications in drug design, polymer synthesis, and advanced materials development.

The synthesis of this compound involves a multi-step process that leverages modern organic synthesis techniques. The incorporation of the Fmoc group is particularly significant, as it serves as a protective moiety during peptide synthesis, enabling precise control over the assembly of complex molecules. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of producing such compounds, making them more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The cyclopropane ring within the molecule introduces unique strain and reactivity, which can be exploited to design drugs with enhanced bioavailability and target specificity. Studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated that compounds with similar structural motifs exhibit remarkable pharmacokinetic profiles, making them strong candidates for therapeutic agents in oncology and infectious diseases.

In addition to its pharmaceutical potential, this compound has also found utility in materials science. The combination of the Fmoc group and the pentanamide side chain imparts versatile functional properties to the molecule, enabling its use as a building block in the synthesis of advanced polymers and self-healing materials. Researchers at institutions like MIT and Stanford University have explored its role in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for applications in sensors and adaptive textiles.

The latest studies on this compound have also shed light on its role in biotechnology. By integrating this molecule into bioconjugates, scientists have developed novel platforms for targeted drug delivery and gene editing. The ability to precisely control the placement of functional groups through advanced synthetic methodologies has significantly improved the efficiency of these systems, paving the way for next-generation therapeutics.

In conclusion, the compound CAS No. 2171827-47-5 represents a cutting-edge advancement in modern chemistry. Its unique structure, combined with recent breakthroughs in synthetic techniques and application development, positions it as a key player in diverse fields ranging from medicine to materials science. As research continues to uncover its full potential, this compound is poised to make a lasting impact on both academic and industrial landscapes.